Cas no 2229214-19-9 (tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate
• CAS No: 2229214-19-9
• MF: C₁₅H₂₃FN₂O₃
• MW: 298.353127717972
• CID: 5862526
• PubChem ID: 165665058
• Update Time: 2025-07-17

tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate
• EN300-1891725
• tert-butyl N-[3-amino-2-(2-fluoro-6-methoxyphenyl)propyl]carbamate
• 2229214-19-9

• Inchi： 1S/C15H23FN2O3/c1-15(2,3)21-14(19)18-9-10(8-17)13-11(16)6-5-7-12(13)20-4/h5-7,10H,8-9,17H2,1-4H3,(H,18,19)
• InChI Key： CTYBXQWHGXZEQW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(CN)CNC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 298.16927076g/mol
• Monoisotopic Mass: 298.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate

Introduction to Tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate (CAS No. 2229214-19-9)

Tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate, with the CAS number 2229214-19-9, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their potential applications in drug development and biochemistry. The unique structural features of this molecule, particularly its tert-butyl and N-3-amino substituents, contribute to its distinct chemical properties and reactivity, making it a valuable candidate for various scientific investigations.

The presence of a fluoro group at the 2-position of the phenyl ring and a methoxy group at the 6-position adds further complexity to the molecule's behavior. These functional groups are known to influence the pharmacokinetic and pharmacodynamic properties of drugs, often enhancing their bioavailability and metabolic stability. The combination of these elements makes Tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate a compound of great interest for researchers exploring new therapeutic agents.

In recent years, there has been a surge in research focused on developing novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmaceuticals, including pesticides and herbicides. The specific structure of Tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate positions it as a potential building block for more complex molecules with enhanced therapeutic potential.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The unique arrangement of atoms in its molecular structure allows it to interact with specific biological targets, such as enzymes and receptors, in a highly selective manner. This selectivity is crucial for minimizing side effects and improving patient outcomes. Current research is exploring how modifications to this compound can further enhance its binding affinity and specificity, paving the way for more effective treatments.

The role of fluorine in pharmaceutical chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved metabolic stability, increased lipophilicity, and enhanced binding interactions with biological targets. In Tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate, the fluorine atom at the 2-position of the phenyl ring is strategically positioned to influence these properties. This has led to investigations into how this compound behaves in various biological systems and how it can be optimized for different therapeutic applications.

The methoxy group at the 6-position also plays a significant role in determining the compound's overall properties. Methoxy groups are known to enhance solubility and stability, which are critical factors in drug formulation. By incorporating this group into Tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate, researchers aim to improve its pharmacokinetic profile, making it more suitable for clinical use. Studies have shown that compounds with methoxy substituents often exhibit better bioavailability and reduced toxicity compared to their non-substituted counterparts.

The tert-butyl group is another key feature that contributes to the compound's unique properties. Tert-butyl groups are known for their steric hindrance, which can influence both the reactivity and solubility of molecules. In Tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate, this group helps stabilize the molecule against unwanted reactions while also enhancing its interactions with biological targets. This balance between stability and reactivity makes it an attractive candidate for further development.

Recent advancements in computational chemistry have enabled researchers to model the behavior of complex molecules like Tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate with unprecedented accuracy. These models help predict how the compound will interact with biological systems, allowing researchers to design experiments that maximize success rates. By leveraging these computational tools, scientists can identify optimal conditions for synthesizing and testing this compound, thereby accelerating the drug development process.

The synthesis of Tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate involves multiple steps that require precise control over reaction conditions. Researchers have developed sophisticated synthetic routes that ensure high yields and purity levels. These methods often involve protecting group strategies to prevent unwanted side reactions and ensure that each step proceeds efficiently. The ability to synthesize this compound reliably is crucial for advancing its applications in pharmaceutical research.

In conclusion, Tert-butyl N-3-amino-2-(2-fluoro-6-methoxyphenyl)propylcarbamate (CAS No. 2229214-19-9) is a promising compound with significant potential in drug development and biochemistry. Its unique structural features, including the presence of fluoro-, methoxy-, amino-, and tert-butyl substituents, make it a valuable candidate for further research. By exploring its interactions with biological targets and optimizing its synthetic pathways, scientists can unlock new therapeutic possibilities that could benefit patients worldwide.